Cas no 859486-70-7 (7-methyl-4H,5H-thieno2,3-cpyridine)

• Product Name: 7-methyl-4H,5H-thieno2,3-cpyridine
• CAS No: 859486-70-7
• MF: C₈H₉NS
• MW: 151.228760480881
• CID: 718036
• PubChem ID: 57423976
• Update Time: 2025-11-03

7-methyl-4H,5H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine,4,5-dihydro-7-methyl-
• Thieno[2,3-c]pyridine, 4,5-dihydro-7-methyl- (5CI)
• 7-methyl-4H,5H-thieno2,3-cpyridine
• 7-METHYL-4H,5H-THIENO[2,3-C]PYRIDINE
• SCHEMBL3307465
• EN300-1664805
• QNWYGZSYCSFXOO-UHFFFAOYSA-N
• 859486-70-7
• 7-methyl-4,5-dihydrothieno[2,3-c]pyridine
• 7-methyl-4,5-dihydro-thieno[2,3-c]pyridine

• Inchi： 1S/C8H9NS/c1-6-8-7(2-4-9-6)3-5-10-8/h3,5H,2,4H2,1H3
• InChI Key： QNWYGZSYCSFXOO-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(C)=NCC2

Computed Properties

• Exact Mass: 151.046
• Monoisotopic Mass: 151.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6A^2
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 7-methyl-4H,5H-thieno2,3-cpyridine

Professional Introduction to Compound with CAS No. 859486-70-7 and Product Name: 7-methyl-4H,5H-thieno2,3-cpyridine

The compound with the CAS number 859486-70-7 and the product name 7-methyl-4H,5H-thieno2,3-cpyridine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 7-methyl-4H,5H-thieno2,3-cpyridine incorporates both thienopyridine and pyridine moieties, which are well-known for their diverse biological activities. Such structural features make it a promising candidate for further exploration in the synthesis of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small molecule inhibitors targeting various disease pathways. Among these, compounds with thienopyridine scaffolds have shown remarkable promise in modulating enzyme activity and receptor interactions. The presence of a methyl group at the 7-position of the thieno[2,3-c]pyridine ring system enhances the compound's lipophilicity, which is a critical factor in drug bioavailability and membrane permeability. This feature has been extensively studied in the context of optimizing pharmacokinetic profiles for drug candidates.

One of the most compelling aspects of 7-methyl-4H,5H-thieno2,3-cpyridine is its potential as a lead compound for the development of drugs targeting neurological disorders. Preclinical studies have indicated that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in neurodegenerative diseases. For instance, modifications to the pyridine ring have been shown to enhance binding affinity to specific protein targets, suggesting its utility in designing more effective therapeutic interventions. The structural flexibility of 7-methyl-4H,5H-thieno2,3-cpyridine allows for further derivatization, enabling chemists to fine-tune its biological activity and selectivity.

The synthesis of 7-methyl-4H,5H-thieno2,3-cpyridine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the thienopyridine core and subsequent functionalization to introduce the methyl group at the 7-position. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic methodologies not only underscore the compound's synthetic accessibility but also demonstrate the robustness of current chemical transformation strategies.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding interactions of 7-methyl-4H,5H-thieno2,3-cpyridine with biological targets. These studies have provided valuable insights into its binding mode and affinity for potential drug targets. The integration of experimental data with computational predictions has accelerated the discovery process by allowing researchers to prioritize compounds based on their predicted efficacy and safety profiles. Such interdisciplinary approaches are becoming increasingly prevalent in modern drug discovery pipelines.

The pharmacological profile of 7-methyl-4H,5H-thieno2,3-cpyridine has been further elucidated through cell-based assays and animal models. Initial findings suggest that this compound exhibits dose-dependent effects on key pathological pathways associated with various diseases. Notably, its ability to modulate enzyme activity without significant off-target effects makes it an attractive candidate for further development. The compound's favorable pharmacokinetic properties, including good solubility and metabolic stability, have also been noted in preclinical studies.

As research in medicinal chemistry continues to evolve, compounds like 7-methyl-4H,5H-thieno2,3-cpyridine are expected to play a pivotal role in addressing unmet medical needs. The versatility of thienopyridine derivatives allows for their application across multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders. Ongoing clinical trials are exploring novel derivatives based on this scaffold with promising preliminary results. These developments underscore the importance of foundational research in identifying structurally diverse compounds with therapeutic potential.

The future direction of research on 7-methyl-4H,5H-thieno2,3-cpyridine will likely focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within its molecular framework, researchers aim to enhance its potency while minimizing side effects. Additionally，exploring new synthetic routes to improve scalability and cost-effectiveness will be crucial for transitioning promising candidates into clinical use.

In conclusion,7-methyl-4H,5H-thieno[2,3]-cpyridine (CAS No. 859486-70-7) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications。 Its development underscores the importance of innovative synthetic methodologies， interdisciplinary approaches，and rigorous preclinical evaluations in advancing drug discovery。 As research continues，this compound is poised to contribute significantly to addressing complex medical challenges， offering hope for improved patient outcomes worldwide。